Cas no 39026-64-7 ((+/-)-1-aminocyclopentane-cis-1,2-dicarboxylic acid)

• Product Name: (+/-)-1-aminocyclopentane-cis-1,2-dicarboxylic acid
• CAS No: 39026-64-7
• MF: C₇H₁₁NO₄
• MW: 173.166542291641
• CID: 924163
• PubChem ID: 55250401
• Update Time: 2025-07-03

(+/-)-1-aminocyclopentane-cis-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (+/-)-1-aminocyclopentane-cis-1,2-dicarboxylic acid
• (+ -)-1-AMINOCYCLOPENTANE-TRANS -1,3-DICARBOXYLIC ACID
• trans-ACPD
• 1-AMINOCYCLOPENTANE-CIS-1,2-DICARBOXYLIC ACID
• CIS-1,2-ACPD
• AKOS006275018
• (1R,2R)-1-AMINOCYCLOPENTANE-1,2-DICARBOXYLIC ACID
• 39026-64-7

• Inchi： 1S/C7H11NO4/c8-7(6(11)12)3-1-2-4(7)5(9)10/h4H,1-3,8H2,(H,9,10)(H,11,12)/t4-,7+/m0/s1
• InChI Key： ICCJHMNYUMDWSP-MHTLYPKNSA-N
• SMILES： OC([C@]1(CCC[C@H]1C(=O)O)N)=O

Computed Properties

• Exact Mass: 173.06900
• Monoisotopic Mass: 173.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: -1.9
• Topological Polar Surface Area: 108

Experimental Properties

• Color/Form: Not available
• PSA: 100.62000
• LogP: 0.35350
• Solubility: Not available

(+/-)-1-aminocyclopentane-cis-1,2-dicarboxylic acid Security Information

• Hazardous Material transportation number：3259
• WGK Germany：3
• Safety Instruction： S26; S36; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on (+/-)-1-aminocyclopentane-cis-1,2-dicarboxylic acid

(+/-)-1-Aminocyclopentane-cis-1,2-Dicarboxylic Acid: A Comprehensive Overview

The compound (+/-)-1-aminocyclopentane-cis-1,2-dicarboxylic acid (CAS No. 39026-64-7) is a unique organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its cyclopentane ring structure, which is substituted with an amino group and two carboxylic acid groups in a cis configuration. The cis arrangement of the substituents plays a crucial role in determining the compound's physical and chemical properties, as well as its reactivity in different environments.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (+/-)-1-aminocyclopentane-cis-1,2-dicarboxylic acid. Researchers have explored various methodologies, including ring-opening reactions of cyclic intermediates and stereoselective synthesis techniques, to produce this compound with high purity and yield. The ability to control the stereochemistry during synthesis is particularly important, as it directly influences the compound's biological activity and its suitability for specific applications.

One of the most promising areas of application for (+/-)-1-aminocyclopentane-cis-1,2-dicarboxylic acid is in the field of materials science. The compound's structure makes it an ideal candidate for use in polymer synthesis, where it can serve as a building block for creating novel materials with tailored properties. For instance, recent studies have demonstrated that polymers incorporating this compound exhibit enhanced mechanical strength and thermal stability compared to traditional materials. These findings suggest that (+/-)-1-aminocyclopentane-cis-1,2-dicarboxylic acid could be used to develop advanced composites for aerospace, automotive, and electronic industries.

In addition to its role in materials science, (+/-)-1-aminocyclopentane-cis-1,2-dicarboxylic acid has shown potential in pharmaceutical research. The compound's amino group and carboxylic acid functionalities make it a versatile molecule for drug design. Researchers have investigated its ability to act as a chelating agent, which could be useful in developing drugs targeting metalloenzymes or metalloproteins. Furthermore, the compound's cyclopentane ring structure provides a rigid framework that can be exploited to design drugs with improved bioavailability and selectivity.

The latest research on (+/-)-1-aminocyclopentane-cis-1,2-dicarboxylic acid has also focused on its applications in catalysis. The compound's ability to coordinate with metal ions makes it a potential candidate for designing homogeneous catalysts for various organic transformations. For example, recent studies have shown that catalysts based on this compound can facilitate the selective synthesis of enantioenriched products in asymmetric catalysis reactions. This opens up new possibilities for the development of more efficient and sustainable chemical processes.

From an environmental perspective, (+/-)-1-aminocyclopentane-cis-1,2-dicarboxylic acid has been studied for its biodegradability and eco-friendly properties. Researchers have found that the compound exhibits low toxicity to aquatic organisms and can be readily degraded by microbial communities under aerobic conditions. These findings are particularly relevant for industries seeking to adopt greener chemical practices and reduce their environmental footprint.

In conclusion, (+/-)-1-aminocyclopentane-cis-1,2-dicarboxylic acid (CAS No. 39026-64-7) is a multifaceted compound with diverse applications across various fields. Its unique structure and functional groups make it a valuable tool in synthetic chemistry, materials science, pharmaceutical research, and catalysis. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation and industrial development.